![molecular formula C13H13NO3 B2474438 3-(7-methyl-2-oxo-1H-quinolin-3-yl)propanoic Acid CAS No. 847239-25-2](/img/structure/B2474438.png)
3-(7-methyl-2-oxo-1H-quinolin-3-yl)propanoic Acid
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves esterification, which occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid . Other synthetic pathways to esters also exist. For example, acid chlorides react with alcohols to yield an ester and hydrochloric acid .Molecular Structure Analysis
The molecular weight of MQPA is 231.251. The InChI Key is SPTGORMPTISHFL-UHFFFAOYSA-N. The structure of MQPA includes a quinoline ring, which is a heterocyclic compound, attached to a propanoic acid group.Chemical Reactions Analysis
Certain compounds synthesized from 3-oxo-3-(quinolin-3-yl)propanoates show inhibitory activity against blood coagulation factors Xa and XIa. Chlorination, bromination, and condensation reactions of certain 3-quinolinyl propanoic acids lead to the synthesis of novel compounds with in vitro antimicrobial activity.Scientific Research Applications
Analytical Methods for Quality Control
- Derivatives of 3-quinolin-4-one propanoic acids, similar to 3-(7-methyl-2-oxo-1H-quinolin-3-yl)propanoic Acid, are studied for their potential as antimicrobial drugs. Analytical methods, including 13C NMR-spectroscopy and liquid chromatography-mass spectrometry (LC-MS/MS), are utilized for quality control of these active pharmaceutical ingredients (Zubkov et al., 2016).
Synthesis and Biological Activity Prediction
- New amides of 3-(2-methyl-4-oxo-1,4-dihydroquinoline-3-yl) propanoic acids are synthesized, offering a pathway to extend molecular diversity. These compounds demonstrate potential biological activities, emphasizing the versatility of these derivatives (Ruschak et al., 2016).
Anticoagulant Activity
- Certain compounds synthesized from 3-oxo-3-(quinolin-3-yl)propanoates show inhibitory activity against blood coagulation factors Xa and XIa, suggesting their potential application in developing anticoagulant drugs (Potapov et al., 2021).
Antimicrobial Activity
- Chlorination, bromination, and condensation reactions of certain 3-quinolinyl propanoic acids lead to the synthesis of novel compounds with in vitro antimicrobial activity (Hassanin & Ibrahim, 2012).
Renal Vasodilator Activity
- Derivatives of 3-(quinolin-2-one-1-yl)alkanoic acids, including a compound structurally related to this compound, demonstrate potent and selective renal vasodilator activity, highlighting their potential in cardiovascular therapeutics (Russell et al., 1992).
Anti-Breast Cancer Drugs
- Hybrid 2-quinolinone derivatives synthesized from compounds structurally similar to this compound show cytotoxicity against MCF-7 cell line, indicating their potential as anti-breast cancer drugs (Bakare, 2022).
Mechanism of Action
While the exact mechanism of action for MQPA is not specified in the search results, it’s known that derivatives of 3-(quinolin-2-one-1-yl)alkanoic acids demonstrate potent and selective renal vasodilator activity. This suggests that MQPA or its derivatives could potentially interact with the cardiovascular system.
Safety and Hazards
The safety data sheet for a similar compound, propionic acid, indicates that it is a flammable liquid and vapor. It can cause severe skin burns and eye damage, and may cause respiratory irritation . It’s important to handle such compounds with care, using appropriate personal protective equipment and working in a well-ventilated area .
properties
IUPAC Name |
3-(7-methyl-2-oxo-1H-quinolin-3-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-8-2-3-9-7-10(4-5-12(15)16)13(17)14-11(9)6-8/h2-3,6-7H,4-5H2,1H3,(H,14,17)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPTGORMPTISHFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C(=O)N2)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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